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Compound of Interest

Compound Name: BB-223-carboxyindole metabolite

Cat. No.: B104532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synthetic cannabinoid BB-22, focusing on

the correlation between its dosage and the resulting levels of its primary metabolite, BB-22 3-

carboxyindole. Due to the limited availability of controlled dosage studies for BB-22, this guide

also presents data for two alternative and widely studied synthetic cannabinoids, JWH-018 and

UR-144, to offer a broader context for researchers in the field. The information herein is

intended to support experimental design and data interpretation in toxicological and

pharmacological research.

Quantitative Data Summary
The following table summarizes the available quantitative data on the dosage and resulting

metabolite concentrations for BB-22, JWH-018, and UR-144 in various biological matrices. It is

critical to note that the data for BB-22 is derived from forensic cases where the administered

dose was not known, which presents a significant limitation in establishing a direct dose-

response relationship. In contrast, the data for JWH-018 originates from a controlled

administration study, providing a more reliable, albeit limited, insight into its dose-metabolite

correlation. The data for UR-144 is from a study of recreational users and a single intoxication

case, where dosages were not standardized.
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Compound Dosage
Biological
Matrix

Metabolite
Mean/Reporte
d
Concentration

BB-22 Unknown Serum
BB-22 3-

carboxyindole

0.755 ng/mL and

38.0 ng/mL (in

two cases)[1]

Unknown Urine
BB-22 3-

carboxyindole

0.131 ng/mL,

21.4 ng/mL, and

5.15 ng/mL (in

three cases)[1]

JWH-018 2 mg (inhaled) Urine
JWH-018

pentanoic acid
< 5 ng/mL[2]

3 mg (inhaled) Urine
JWH-018

pentanoic acid
< 5 ng/mL[2]

5-HO-pentyl-

JWH-018
< 1 ng/mL[2]

4-HO-pentyl-

JWH-018
< 1 ng/mL[2]

UR-144
Recreational Use

(smoked)
Oral Fluid

UR-144 (parent

compound)

Cmax: 14.85 ±

4.77 ng/mL[3]

Unknown

(intoxication

case)

Blood
UR-144 (parent

compound)
6.1 ng/mL[4]

Metabolic Pathways
The metabolic pathways of BB-22, JWH-018, and UR-144, while all resulting in excretable

metabolites, exhibit distinct primary transformations. Understanding these pathways is crucial

for identifying appropriate biomarkers of consumption.
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Metabolic Pathway of BB-22

BB-22

BB-22 3-carboxyindole

Ester Hydrolysis

 

Metabolic Pathway of JWH-018

JWH-018

Hydroxylated Metabolites
(e.g., 5-HO-pentyl-JWH-018)

Hydroxylation

Carboxylic Acid Metabolite
(JWH-018 pentanoic acid)

Oxidation
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Metabolic Pathway of UR-144

UR-144

Hydroxylated Metabolites
(e.g., UR-144 N-(5-hydroxypentyl))

Hydroxylation

Carboxylic Acid Metabolite
(UR-144 N-pentanoic acid)

Oxidation

 

Experimental Workflow for Metabolite Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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